Cas no 2679940-81-7 (rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679940-81-7
• MF: C₈H₉F₄NO₃
• MW: 243.155576467514
• CID: 5645786
• PubChem ID: 165909797
• Update Time: 2025-06-12

rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-28277486
• 2679940-81-7

• Inchi： 1S/C8H9F4NO3/c9-5-3-13(7(16)8(10,11)12)2-1-4(5)6(14)15/h4-5H,1-3H2,(H,14,15)/t4-,5+/m1/s1
• InChI Key： CPVNQYMRQJWTNU-UHNVWZDZSA-N
• SMILES： F[C@H]1CN(C(C(F)(F)F)=O)CC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 243.05185580g/mol
• Monoisotopic Mass: 243.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679940-81-7)

The compound rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679940-81-7) is a fluorinated piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro substituent and a trifluoroacetyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and enhancing drug bioavailability, aligning with current trends in precision medicine and green chemistry.

In the context of drug discovery, rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is often explored for its chiral properties, which are critical for developing enantioselective catalysts. The 3R,4S configuration is particularly noteworthy, as it influences the compound's interaction with biological targets. Recent studies highlight its utility in designing protease inhibitors and GPCR modulators, addressing growing demand for therapies targeting metabolic disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the trifluoroacetyl moiety in this compound enhances electrophilicity, facilitating nucleophilic substitution reactions. This property is leveraged in click chemistry applications, a hot topic in AI-driven molecular design. Computational tools like quantum mechanics/molecular mechanics (QM/MM) simulations are increasingly used to predict its reactivity, reflecting the industry's shift toward digital transformation in R&D.

Environmental and regulatory considerations also shape the discourse around CAS No. 2679940-81-7. Its fluorinated structure aligns with the search for low-persistence alternatives in line with REACH and FDA guidelines. Researchers frequently query its degradation pathways and ecotoxicity, underscoring the need for sustainable synthesis methods. These aspects resonate with global initiatives like the UN Sustainable Development Goals (SDGs).

In analytical chemistry, advanced techniques such as LC-MS and NMR spectroscopy are employed to characterize this compound's purity and stereochemistry. The rise of automated high-throughput screening has further amplified its relevance, particularly in fragment-based drug design. Such applications position CAS No. 2679940-81-7 at the intersection of innovation and industrial scalability.

Market trends indicate growing procurement of rac-(3R,4S)-3-fluoro-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid by contract research organizations (CROs) and academic labs. Frequently searched terms like "fluorinated building blocks" and "chiral auxiliaries" reflect its commercial importance. The compound's compatibility with continuous flow chemistry systems also addresses cost-efficiency challenges in large-scale production.

Future research directions may explore its utility in bioorthogonal chemistry or as a precursor for PET radiotracers, tapping into the expanding theranostics market. As the scientific community prioritizes structure-activity relationship (SAR) studies, CAS No. 2679940-81-7 will likely remain a focal point for interdisciplinary collaboration.